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Compound Focus: Benzyl 2-oxoacetate

CAS No.: 52709-42-9

Cat. No.: S1910668

Chemical Profile of Benzyl 2-oxoacetate

The table below summarizes the basic chemical information available for Benzyl 2-oxoacetate.

Property Description

CAS No. 52709-42-9 [1]

Molecular Formula C9H803 [1]

Molecular Weight 164.16 g/mol [1]

SMILES Code 0O=C(OCC1=CC=CC=C1)C=0 [1]
Purity/Specification Not specified [1]

Storage Inert atmosphere, 2-8°C [1]
Hazard Statements H302, H315, H319, H335 [1]

Research Context and Potential Pathways
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While direct information on benzyl 2-oxoacetate is scarce, current research on novel antifungal agents can

provide valuable context for your work.

¢ Promising Antifungal Compounds: Recent studies have identified other chemical families as potent
antifungals. For example, a 2019 study identified specific imidazole-based compounds with strong,
broad-spectrum antifungal activity and excellent bioavailability, which lacked antibacterial activity,
suggesting a specific action mechanism [2].

¢ Novel Molecular Targets: Research highlights amino acid and protein biosynthesis pathways as
competitive sources for new antifungal targets [3]. Enzymes involved in the biosynthesis of human-
essential amino acids (e.qg., I-lysine, I-methionine) are particularly attractive because these pathways
are absent in human cells [3]. For instance, aspartate semialdehyde dehydrogenase (Hom2p) in the
fungal aspartate family amino acid pathway is a potential target, with identified inhibitors showing
effectiveness against several pathogenic fungi [3].

The following diagram outlines a general research and development workflow for a novel antifungal agent,

which you can adapt for your work with benzyl 2-oxoacetate.
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Experimental Protocol Templates
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Based on general antifungal development research, here are templates for key experiments you may need to

conduct.

Protocol 1: In Vitro Antifungal Activity Screening [2] [4]

¢ Test Organisms: Use standard strains like Candida albicans, Saccharomyces cerevisiae, and
Cryptococcus krusei [2].

e Preparation of Test Solutions: Prepare stock solutions of Benzyl 2-oxoacetate in a suitable solvent
like DMSO. Further dilute in broth medium to achieve final testing concentrations (e.g., 500 uM) [2].
Include a positive control (e.g., Fluconazole) and a negative control (solvent only).

¢ Broth Microdilution Method (for MIC determination): a. In a 96-well plate, prepare a series of two-
fold dilutions of the compound in a broth medium [4]. b. Standardize the fungal inoculum to a specific
density (e.g., 10"5-1076 CFU/mL) and add to each well [4]. c. Incubate the plate at an appropriate
temperature (e.g., 30-35°C) for 24-48 hours [2]. d. The Minimum Inhibitory Concentration (MIC) is the
lowest concentration that visually prevents growth [4].

e Agar Diffusion Method (for zone of inhibition): a. Inoculate molten agar cooled to ~45°C with a
standardized fungal suspension and pour into a Petri dish [4]. b. Once solidified, place a filter paper
disk soaked with the test solution on the agar [4]. c. Allow for compound diffusion, then incubate the
plate at 37°C for 24 hours [4]. d. Measure the zone of inhibition around the disk [4].

Protocol 2: Molecular Docking Studies [2]

¢ Target Selection: Select a known fungal enzyme as a target. A relevant candidate is lanosterol 14a-
demethylase, a common target for azole antifungals [2].

¢ Protein Preparation: Obtain the 3D structure of the target protein from a protein data bank (e.g.,
PDB). Prepare the protein by removing water molecules and adding hydrogen atoms using molecular
modeling software [2].

¢ Ligand Preparation: Draw the 3D structure of Benzyl 2-oxoacetate and optimize its geometry
through energy minimization [2].

e Docking Simulation: Perform the docking calculation to predict the binding pose and affinity (binding
energy) of Benzyl 2-oxoacetate within the active site of the target enzyme [2].

¢ Analysis: Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the
ligand and the amino acid residues in the protein's active site [2].

Recommendations for Further Investigation
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To advance your research on benzyl 2-oxoacetate, consider the following steps:

e Broaden Literature Search: Explore synthetic organic chemistry databases and journals for detailed
synthesis methods of benzyl 2-oxoacetate or its derivatives.

e Conduct Preliminary Assays: Begin with the in vitro screening protocol provided to establish
baseline antifungal activity against a panel of pathogenic fungi.

e Focus on SAR: If initial activity is found, initiate a synthetic program to create analogs.
Systematically modifying parts of the molecule can help identify which functional groups are critical
for activity [2].

e Prioritize ADME-Tox: Use computational tools early to predict absorption, distribution, metabolism,
excretion, and toxicity (ADME-Tox) properties, which are crucial for assessing the drug-likeness of
your compounds [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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